Cas no 1823306-78-0 (tert-butyl (2-hydroxy-1-(4-(trifluoromethyl)phenyl)ethyl)carbamate)

• Product Name: tert-butyl (2-hydroxy-1-(4-(trifluoromethyl)phenyl)ethyl)carbamate
• CAS No: 1823306-78-0
• MF: C₁₄H₁₈F₃NO₃
• MW: 305.292834758759
• CID: 6431092
• PubChem ID: 76850189
• Update Time: 2025-05-22

tert-butyl (2-hydroxy-1-(4-(trifluoromethyl)phenyl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1823306-78-0
• 1379546-72-1
• tert-butyl 2-hydroxy-1-(4-(trifluoromethyl)phenyl)ethylcarbamate
• TERT-BUTYL N-{2-HYDROXY-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHYL}CARBAMATE
• EN300-7548817
• tert-butyl (2-hydroxy-1-(4-(trifluoromethyl)phenyl)ethyl)carbamate

• Inchi： 1S/C14H18F3NO3/c1-13(2,3)21-12(20)18-11(8-19)9-4-6-10(7-5-9)14(15,16)17/h4-7,11,19H,8H2,1-3H3,(H,18,20)
• InChI Key： ISBLILPMGUSRSU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1=CC=C(C(F)(F)F)C=C1)CO

Computed Properties

• Exact Mass: 305.12387792g/mol
• Monoisotopic Mass: 305.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 393.5±42.0 °C(Predicted)
• pka: 11.27±0.46(Predicted)

Additional information on tert-butyl (2-hydroxy-1-(4-(trifluoromethyl)phenyl)ethyl)carbamate

tert-butyl (2-hydroxy-1-(4-(trifluoromethyl)phenyl)ethyl)carbamate: A Comprehensive Overview

The compound tert-butyl (2-hydroxy-1-(4-(trifluoromethyl)phenyl)ethyl)carbamate, with the CAS number 1823306-78-0, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a tert-butyl group, a hydroxyl group, and a trifluoromethyl-substituted phenyl ring. These features contribute to its versatile applications in various chemical processes.

Recent studies have highlighted the importance of this compound in the development of advanced materials. For instance, researchers have explored its potential as a building block in the synthesis of bioactive molecules. The presence of the trifluoromethyl group imparts unique electronic properties, making it an attractive candidate for drug discovery programs. Additionally, the hydroxyl group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In terms of synthesis, this compound can be prepared through a variety of methodologies. One common approach involves the reaction of a suitable alcohol with an isocyanate derivative under controlled conditions. The tert-butyl group serves as a protecting group during the synthesis, ensuring stability and ease of manipulation. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and improving yields.

The structural integrity of this compound is also a subject of interest in materials science. The combination of steric and electronic effects provided by its substituents makes it a promising candidate for applications in polymer chemistry. For example, it has been used as a monomer in the preparation of polyurethanes with improved mechanical properties. The trifluoromethyl group contributes to thermal stability, while the hydroxyl group facilitates cross-linking during polymerization.

From an environmental perspective, this compound has been studied for its biodegradation characteristics. Research indicates that under specific conditions, it can undergo microbial degradation, reducing its persistence in the environment. This property is particularly relevant for industries seeking to develop more sustainable chemical processes.

In conclusion, tert-butyl (2-hydroxy-1-(4-(trifluoromethyl)phenyl)ethyl)carbamate stands out as a multifaceted chemical entity with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and environmental chemistry. As research continues to uncover new possibilities for this compound, its role in advancing technological and scientific frontiers is expected to grow significantly.